2-Cyano-5-iodopyridine
Overview
Description
2-Cyano-5-iodopyridine, also known as 5-Cyano-2-iodopyridine or 5-iodo-2-pyridinecarbonitrile, is a chemical compound with the molecular formula C6H3IN2 . It is used in the preparation of Grignard reagents, which are widely used in organic synthesis . It has wide applications in the pharmaceutical and chemical industries .
Synthesis Analysis
The synthesis of 2-Cyano-5-iodopyridine involves the use of TsOH-H2O and 5-amino-pyridine-2-carbonitrile. The reaction is initiated by cooling the suspension to 5°C, followed by the slow addition of a solution of NaNO2 and KI. The mixture is then warmed to room temperature and stirred for 4 hours .Molecular Structure Analysis
The molecular weight of 2-Cyano-5-iodopyridine is 230.01 . The InChI code for this compound is 1S/C6H3IN2/c7-5-1-2-6(3-8)9-4-5/h1-2,4H and the InChI key is JMFSIRGELWNSRE-UHFFFAOYSA-N .Chemical Reactions Analysis
2-Cyano-5-iodopyridine is used in coupling reactions . It is also used to prepare Grignard reagents, which are widely used in organic synthesis .Scientific Research Applications
Vibrational Spectroscopy Analysis : 2-Amino-5-iodopyridine, closely related to 2-Cyano-5-iodopyridine, was studied using Fourier transform Raman and Fourier transform infrared spectra. The study provided detailed interpretation of its vibrational spectra, which is crucial for understanding molecular structures and properties (Sundaraganesan et al., 2007).
Synthesis of Pyridine Derivatives : Research has been conducted on the synthesis of cyano-uridines and their derivatives, a process involving 2-Cyano-5-iodopyridine. These compounds have significant implications in pharmaceutical research, demonstrating the chemical versatility of 2-Cyano-5-iodopyridine (Inoue & Ueda, 1978).
Iodo[1,3]dioxolo[4,5‐c]pyridine Formation : A study discovered the unexpected formation of iodo[1,3]dioxolo[4,5‐c]pyridines during the preparation of functionalized 5-iodopyridine derivatives. This finding reveals the potential for novel chemical reactions and compounds involving 2-Cyano-5-iodopyridine (Lechel et al., 2012).
Aryl-Substituted Pyridines Synthesis : Another application is the synthesis of aryl-substituted pyridines via Suzuki–Miyaura coupling reactions. This approach is significant for creating a range of functionalized pyridines, which are valuable in pharmacological research (Karadeniz, Zora, & Kilicaslan, 2015).
Organic Sensitizers for Solar Cells : In the field of renewable energy, 2-Cyano-5-iodopyridine derivatives have been used in the engineering of organic sensitizers for solar cell applications. These sensitizers demonstrate high efficiency in converting sunlight into electrical energy, highlighting the compound's potential in sustainable energy solutions (Kim et al., 2006).
Heavy Metal Ion Adsorption : 2-Cyano-5-iodopyridine derivatives have also been explored for environmental applications, such as the removal of heavy metal ions from aqueous solutions. This research demonstrates the compound's potential in addressing environmental pollution and water purification (Zhang, Chen, Wang, & Wei, 2014).
Safety and Hazards
2-Cyano-5-iodopyridine is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
5-iodopyridine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3IN2/c7-5-1-2-6(3-8)9-4-5/h1-2,4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMFSIRGELWNSRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1I)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3IN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90653266 |
Source
|
| Record name | 5-Iodopyridine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90653266 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyano-5-iodopyridine | |
CAS RN |
41960-47-8 |
Source
|
| Record name | 5-Iodo-2-pyridinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41960-47-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Iodopyridine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90653266 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Iodopyridine-2-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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